Cas no 438031-81-3 (4-formyl-2-methoxyphenyl 2-methyl-5-nitrobenzene-1-sulfonate)

• Product Name: 4-formyl-2-methoxyphenyl 2-methyl-5-nitrobenzene-1-sulfonate
• CAS No: 438031-81-3
• MF: C₁₅H₁₃NO₇S
• MW: 351.331223249435
• CID: 3104839
• PubChem ID: 3773875
• Update Time: 2025-10-31

4-formyl-2-methoxyphenyl 2-methyl-5-nitrobenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-nitro-benzenesulfonic acid 4-formyl-2-methoxy-phenyl ester
• 4-formyl-2-methoxyphenyl 2-methyl-5-nitrobenzene-1-sulfonate
• CS-0218493
• (4-formyl-2-methoxyphenyl) 2-methyl-5-nitrobenzenesulfonate
• 438031-81-3
• G38250
• 4-formyl-2-methoxyphenyl2-methyl-5-nitrobenzene-1-sulfonate
• AKOS000115344
• 987-900-5
• EN300-01137
• Z45511156

• Inchi： 1S/C15H13NO7S/c1-10-3-5-12(16(18)19)8-15(10)24(20,21)23-13-6-4-11(9-17)7-14(13)22-2/h3-9H,1-2H3
• InChI Key： FYMJPZKLZMQIDG-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C)[N+](=O)[O-])(=O)(=O)OC1C=CC(C=O)=CC=1OC

Computed Properties

• Exact Mass: 351.04127293Da
• Monoisotopic Mass: 351.04127293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 124Ų

Additional information on 4-formyl-2-methoxyphenyl 2-methyl-5-nitrobenzene-1-sulfonate

Introduction to 4-formyl-2-methoxyphenyl 2-methyl-5-nitrobenzene-1-sulfonate (CAS No. 438031-81-3)

4-formyl-2-methoxyphenyl 2-methyl-5-nitrobenzene-1-sulfonate, identified by its Chemical Abstracts Service (CAS) number 438031-81-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of multiple functional groups, including a formyl group, a methoxy group, a nitro group, and a sulfonate moiety. These structural features make it a versatile intermediate in the synthesis of various biologically active agents, particularly those targeting neurological and inflammatory pathways.

The structure of 4-formyl-2-methoxyphenyl 2-methyl-5-nitrobenzene-1-sulfonate exhibits a complex aromatic system with electron-withdrawing and electron-donating substituents strategically positioned to modulate reactivity and biological activity. The formyl group (CHO) at the para position relative to the sulfonate group introduces potential sites for condensation reactions, such as Schiff base formation, which is widely exploited in drug design. The methoxy group (OCH₃) at the ortho position enhances lipophilicity while influencing electronic properties through resonance effects. The nitro group (NO₂) at the meta position contributes to electron withdrawal, affecting both reactivity and pharmacokinetic profiles. Finally, the sulfonate group (SO₃Na) provides water solubility and ionizability, making it suitable for formulation in aqueous-based drug delivery systems.

In recent years, there has been growing interest in the development of heterocyclic sulfonamides and their derivatives due to their demonstrated efficacy in modulating enzyme activity and receptor binding. The nitro-substituted aromatic sulfonates, such as 4-formyl-2-methoxyphenyl 2-methyl-5-nitrobenzene-1-sulfonate, have been explored for their potential applications in treating conditions ranging from pain and inflammation to neurodegenerative disorders. The nitro group, when reduced or metabolically converted into an amine, can significantly alter the pharmacological properties of the molecule, offering opportunities for prodrug strategies.

One of the most compelling aspects of 4-formyl-2-methoxyphenyl 2-methyl-5-nitrobenzene-1-sulfonate is its role as a precursor in synthesizing bioactive scaffolds. Researchers have leveraged its structural framework to develop novel compounds with enhanced binding affinity and selectivity for target proteins. For instance, modifications at the formyl and nitro positions have been shown to improve interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. Additionally, the presence of both methoxy and sulfonate groups allows for fine-tuning of solubility and metabolic stability, critical factors in drug development.

The synthetic pathways for preparing 4-formyl-2-methoxyphenyl 2-methyl-5-nitrobenzene-1-sulfonate typically involve multi-step organic transformations starting from readily available aromatic precursors. A common approach includes nitration followed by methylation and formylation at specific positions on the benzene ring. The introduction of the sulfonate group is often achieved through sulfonylation reactions using appropriate sulfonyl chlorides or other sulfonation agents. These synthetic strategies highlight the compound’s utility as a building block in medicinal chemistry.

Recent advancements in computational chemistry have further enhanced the understanding of 4-formyl-2-methoxyphenyl 2-methyl-5-nitrobenzene-1-sulfonate’s pharmacophoric features. Molecular modeling studies have revealed that its conformational flexibility allows it to interact with biological targets in multiple ways, increasing its potential therapeutic spectrum. For example, virtual screening campaigns have identified derivatives of this compound that exhibit inhibitory activity against kinases implicated in cancer progression. Such findings underscore the importance of exploring structurally diverse analogs derived from this core scaffold.

The pharmacokinetic profile of 4-formyl-2-methoxyphenyl 2-methyl-5-nitrobenzene-1-sulfonate is another area of active investigation. Studies indicate that modifications to its functional groups can significantly impact absorption, distribution, metabolism, and excretion (ADME) properties. For instance, optimizing solubility through sulfonation can enhance oral bioavailability while reducing toxicity concerns associated with poorly soluble compounds. Furthermore, metabolic stability studies have revealed that certain derivatives undergo rapid degradation in vivo but can be designed to resist enzymatic hydrolysis through protective strategies.

In conclusion,4-formyl-2-methoxyphenyl 2-methyl-5-nitrobenzene-1-sulfonate (CAS No. 438031-81-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features—combining a formyl group, methoxy group, nitro group, and sulfonate moiety—make it an ideal starting point for developing novel therapeutic agents with diverse biological activities. As our understanding of molecular interactions continues to evolve,this compound will likely play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.